Cas no 2171641-74-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid
• CAS No: 2171641-74-8
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6395988
• PubChem ID: 165810083
• Update Time: 2025-10-29

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid
• EN300-1520832
• 2171641-74-8
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-2-20(21(27)26-24(22(28)29)12-7-13-24)25-23(30)31-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-20H,2,7,12-14H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： XMWLTQBQWJTRSA-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid (CAS No. 2171641-74-8)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid (CAS No. 2171641-74-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclobutane and features a unique structural arrangement that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis due to its stability and ease of removal, making this compound a valuable intermediate in the development of novel therapeutic agents.

The structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid consists of a cyclobutane ring with an amino group attached to one of the carbon atoms. The amino group is protected by the Fmoc moiety, which adds a layer of complexity and functionality to the molecule. The presence of the Fmoc group allows for controlled deprotection and subsequent functionalization, making this compound an ideal candidate for various synthetic strategies in drug discovery and development.

In recent years, research on this compound has focused on its potential applications in the synthesis of bioactive peptides and peptidomimetics. Peptides and peptidomimetics are increasingly important in pharmaceuticals due to their high specificity and low toxicity. The ability to precisely control the structure and function of these molecules through the use of protecting groups like Fmoc is crucial for their successful application in therapeutic settings.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid in the synthesis of cyclic peptides with enhanced stability and bioavailability. The researchers demonstrated that the cyclobutane ring provided additional rigidity to the peptide structure, which improved its resistance to enzymatic degradation and enhanced its pharmacokinetic properties.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid typically involves several steps, including the formation of the cyclobutane ring, introduction of the amino group, and attachment of the Fmoc protecting group. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

The pharmacological properties of compounds derived from 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid have been extensively studied. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers at a leading pharmaceutical company have used this compound as a building block to synthesize potent inhibitors of proteases involved in cancer progression. These inhibitors have shown promising results in preclinical studies, demonstrating significant antitumor activity without causing severe side effects.

The stability and solubility of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid are also important considerations for its practical use. The cyclobutane ring contributes to the overall stability of the molecule, while the Fmoc group can be selectively removed under mild conditions, allowing for further functionalization without compromising the integrity of the core structure. This balance between stability and reactivity makes this compound highly versatile for various synthetic transformations.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid (CAS No. 2171641-74-8) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal intermediate for the synthesis of bioactive peptides and peptidomimetics, opening up new avenues for drug discovery and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the creation of innovative therapeutic agents.